Cas no 61834-40-0 (3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one)
61834-40-0 structure
Product Name:3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
CAS No:61834-40-0
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD09837186
CID:955509
PubChem ID:365021
Update Time:2025-04-19
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-3-methyl-(9CI)
- 3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
- 3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
-
- MDL： MFCD09837186
- Inchi： 1S/C8H9NO2/c1-5-8-6(10)3-2-4-7(8)11-9-5/h2-4H2,1H3
- InChI Key： NHAMNKMCXOKTLD-UHFFFAOYSA-N
- SMILES： O1C2=C(C(C)=N1)C(CCC2)=O
Computed Properties
- Exact Mass: 151.063328530g/mol
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337183-50mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337183-100mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M337183-500mg |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one |
61834-40-0 | 500mg |
$ 295.00 | 2022-06-03 | ||
| abcr | AB411522-500 mg |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB411522-1 g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB411522-5 g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one; 95% |
61834-40-0 | 5 g |
€907.00 | 2023-07-19 | ||
| Chemenu | CM522944-1g |
3-Methyl-6,7-dihydrobenzo[d]isoxazol-4(5H)-one |
61834-40-0 | 95% | 1g |
$264 | 2023-01-07 | |
| abcr | AB411522-500mg |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 500mg |
€269.00 | 2025-04-17 | |
| abcr | AB411522-1g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 1g |
€317.00 | 2025-04-17 | |
| abcr | AB411522-5g |
3-Methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one, 95%; . |
61834-40-0 | 95% | 5g |
€877.00 | 2025-04-17 |
3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
61834-40-0 (3-methyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
